Cas no 1806894-57-4 (4-(Difluoromethyl)-3,5-difluoro-2-nitropyridine)

• Product Name: 4-(Difluoromethyl)-3,5-difluoro-2-nitropyridine
• CAS No: 1806894-57-4
• MF: C₆H₂F₄N₂O₂
• MW: 210.0859
• CID: 4741221
• Update Time: 2025-06-15

4-(Difluoromethyl)-3,5-difluoro-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3,5-Difluoro-4-(difluoromethyl)-2-nitropyridine
• 4-(Difluoromethyl)-3,5-difluoro-2-nitropyridine

• Inchi： 1S/C6H2F4N2O2/c7-2-1-11-6(12(13)14)4(8)3(2)5(9)10/h1,5H
• InChI Key： RXRIWSBCAPHLTK-UHFFFAOYSA-N
• SMILES： FC1C([N+](=O)[O-])=NC([H])=C(C=1C([H])(F)F)F

Computed Properties

• Exact Mass: 210.00524g/mol
• Monoisotopic Mass: 210.00524g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.7
• Molecular Weight: 210.09g/mol
• XLogP3: 1.8

Additional information on 4-(Difluoromethyl)-3,5-difluoro-2-nitropyridine

Comprehensive Overview of 4-(Difluoromethyl)-3,5-difluoro-2-nitropyridine (CAS No. 1806894-57-4)

4-(Difluoromethyl)-3,5-difluoro-2-nitropyridine (CAS No. 1806894-57-4) is a fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, characterized by its difluoromethyl and nitro functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutics.

The molecular structure of 4-(Difluoromethyl)-3,5-difluoro-2-nitropyridine features a pyridine core substituted with difluoromethyl and nitro groups, which enhance its reactivity and binding affinity. This makes it a valuable building block in medicinal chemistry. Recent studies highlight its role in optimizing pharmacokinetic properties, such as metabolic stability and membrane permeability, addressing key challenges in modern drug design. The compound's fluorine atoms contribute to its lipophilicity, a critical factor in CNS-targeted drug development, a hot topic in neurodegenerative disease research.

In agrochemical applications, 4-(Difluoromethyl)-3,5-difluoro-2-nitropyridine is investigated for its potential as a precursor to herbicidal and fungicidal agents. The difluoromethyl moiety is known to improve the bioavailability of agrochemicals, resonating with the industry's focus on sustainable crop protection solutions. With the rise of precision farming, this compound's utility in creating environmentally friendly pesticides aligns with global trends toward reduced chemical load in agriculture.

Synthetic methodologies for 4-(Difluoromethyl)-3,5-difluoro-2-nitropyridine often involve halogen-exchange reactions or nucleophilic substitutions, leveraging its nitropyridine scaffold. Innovations in green chemistry, such as catalytic fluorination, are being applied to its production to minimize waste—a response to the increasing regulatory and environmental pressures on chemical manufacturing. This positions the compound as a case study in sustainable synthetic practices, a frequently searched topic in academic and industrial circles.

Analytical characterization of CAS No. 1806894-57-4 typically employs techniques like NMR, HPLC, and mass spectrometry, ensuring high purity for research applications. The compound's stability under various conditions is a subject of ongoing study, particularly for storage and transportation considerations. These aspects are crucial for laboratories and manufacturers seeking reliable fluorinated building blocks, a niche yet expanding market segment.

Beyond its immediate applications, 4-(Difluoromethyl)-3,5-difluoro-2-nitropyridine exemplifies the broader trend of fluorine incorporation in drug and agrochemical design. With over 20% of pharmaceuticals containing fluorine, this compound's relevance is underscored by its alignment with industry benchmarks. Discussions around its patent landscape and commercial availability are common among researchers, reflecting its potential for intellectual property development.

In conclusion, 4-(Difluoromethyl)-3,5-difluoro-2-nitropyridine (CAS No. 1806894-57-4) represents a critical tool in modern chemistry, bridging gaps between academic innovation and industrial application. Its multifaceted roles in drug discovery, agrochemicals, and green synthesis make it a compound of enduring interest, poised to address some of the most pressing challenges in science and technology today.